Cas no 2199323-38-9 (N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide)

• Product Name: N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide
• CAS No: 2199323-38-9
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5414071
• PubChem ID: 145892969
• Update Time: 2025-06-08

N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26581202
• 2199323-38-9
• N-[(4-ethyloxan-4-yl)methyl]-4-(prop-2-enamido)benzamide
• Z1310327200
• N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide

• Inchi： 1S/C18H24N2O3/c1-3-16(21)20-15-7-5-14(6-8-15)17(22)19-13-18(4-2)9-11-23-12-10-18/h3,5-8H,1,4,9-13H2,2H3,(H,19,22)(H,20,21)
• InChI Key： REBMDRMRYWISSV-UHFFFAOYSA-N
• SMILES： C(NCC1(CC)CCOCC1)(=O)C1=CC=C(NC(=O)C=C)C=C1

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.7±46.0 °C(Predicted)
• pka: 13.15±0.70(Predicted)

Additional information on N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide

Professional Introduction to N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide (CAS No: 2199323-38-9)

N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2199323-38-9, represents a fascinating example of the intricate molecular architecture that modern drug design often employs. The structure of this molecule integrates several key pharmacophoric elements, making it a promising candidate for further exploration in therapeutic applications.

The molecular backbone of N-[(4-Ethyltetrahydro-2H-pyran-4-yl)methyl]-4-[(1-oxo-2-propen-1-yl)amino]benzamide features a benzamide moiety, which is a well-documented pharmacological scaffold. Benzamides are widely recognized for their role in various biological processes and have been successfully utilized in the development of drugs targeting neurological disorders, inflammation, and other metabolic conditions. The presence of the benzamide group in this compound suggests potential therapeutic benefits, particularly in modulating enzyme activity and receptor interactions.

Furthermore, the compound incorporates a pyran ring system, specifically a 4-Ethyltetrahydro-2H-pyran-4-yloxy substituent. This structural feature not only contributes to the molecule's complexity but also may enhance its binding affinity to biological targets. Pyran derivatives have been extensively studied for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The ethyl substitution at the 4-position of the pyran ring adds another layer of functional diversity, potentially influencing the compound's metabolic stability and bioavailability.

The amine functionality at the 4-position of the benzamide is further modified by an acrylamide moiety, represented by the (1-oxyo-2-propenyl)amino group. Acrylamides are known for their role in various biological pathways and have been explored in drug development for their potential to interact with specific enzymes and receptors. The incorporation of this group into the molecule may enhance its ability to modulate signaling pathways involved in inflammation and cell proliferation, making it a valuable candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such complex molecules with greater accuracy. Studies using virtual screening techniques have identified N-[(4-Ethyltetrahydro-2H-pyran-4-yloxy)methyl]-4-[(1-oxyo-2-propenyl)amino]benzamide as a potential lead compound for further optimization. These computational studies suggest that minor modifications to the structure could enhance its potency and selectivity against specific biological targets.

In vitro experiments have begun to validate these computational predictions. Initial studies have shown that this compound exhibits promising activity against certain enzymes implicated in inflammatory responses. The benzamide moiety appears to interact with these enzymes in a manner that inhibits their activity, potentially leading to reduced inflammation and related symptoms. Additionally, the pyran ring system seems to contribute to stabilizing the compound's binding interactions, improving its overall efficacy.

The acrylamide group has also been found to play a crucial role in the compound's biological activity. Experiments have demonstrated that this group interacts with specific amino acid residues on the target enzyme, disrupting its normal function. This interaction may lead to altered downstream signaling pathways, which could be exploited for therapeutic benefit. Further research is needed to fully elucidate these mechanisms and identify potential off-target effects.

One of the most exciting aspects of this compound is its potential for further derivatization and optimization. The modular nature of its structure allows researchers to systematically modify various functional groups while maintaining core pharmacophoric elements. This flexibility opens up numerous possibilities for designing analogs with enhanced properties such as improved solubility, bioavailability, and metabolic stability.

Recent developments in synthetic chemistry have provided new tools for constructing complex molecules with precision. Techniques such as combinatorial chemistry and flow synthesis enable researchers to rapidly generate libraries of derivatives for screening purposes. These methods are particularly valuable when exploring compounds like N-[(4-Ethyltetrahydro-2H-pyran-4-yloxy)methyl]-4-[(1-oxyo-2-propenyl)amino]benzamide, where subtle changes in structure can significantly impact biological activity.

The future direction of research on this compound will likely involve both experimental validation and computational refinement. Additional in vitro studies will be conducted to assess its efficacy against various biological targets and to determine optimal dosing regimens. Simultaneously, computational models will be refined using experimental data to improve predictions of binding affinity and metabolic stability.

The integration of machine learning algorithms into drug discovery pipelines is also expected to accelerate progress in this area. These algorithms can analyze vast datasets from previous studies to identify patterns that correlate with biological activity. By leveraging such insights, researchers can prioritize which derivatives warrant further investigation, thereby streamlining the drug development process.

In conclusion, N-[(4-Ethyltetrahydro-2H-pyran-4-yloxy)methyl]-4-[(1-oxyo-2-propenyl)amino]benzamide (CAS No: 2199323-38-9) represents a promising lead compound with significant therapeutic potential. Its complex structure incorporates multiple pharmacophoric elements that suggest utility in modulating various biological pathways associated with inflammation and cell proliferation. With ongoing research focusing on both experimental validation and computational optimization, this compound holds great promise for future applications in medicine.